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Compound of Interest

Compound Name: Diacetone acrylamide

Cat. No.: B1201945

Essential safety protocols and operational guidance for researchers, scientists, and drug
development professionals working with Diacetone Acrylamide. This document provides
immediate, procedural, and step-by-step instructions for the safe handling, storage, and
disposal of Diacetone Acrylamide to ensure a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling Diacetone Acrylamide, a comprehensive approach to personal protection is
crucial to minimize exposure and ensure safety. The following table summarizes the required
personal protective equipment.
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Specifications and
PPE Category Item - K
emarks

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye Protection Safety Glasses or Goggles OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1]

Wear appropriate protective
gloves to prevent skin
exposure.[1][2] Nitrile rubber is
a commonly recommended
material. While specific
breakthrough time data for
Hand Protection Chemical-Resistant Gloves Diacetone Acrylamide Is not
readily available, data for 40%
Acrylamide solution shows a
breakthrough time of >480
minutes for nitrile gloves. It is
recommended to change
gloves regularly, at least every

two hours.

Wear appropriate protective
clothing to prevent skin
] ] ] exposure.[1][2] A fully buttoned
Body Protection Protective Clothing )
lab coat with sleeves
extending to the wrists is

mandatory.

Respiratory Protection Respirator Follow the OSHA respirator
regulations found in 29 CFR
1910.134 or European
Standard EN 149.[2] A NIOSH-
approved half-face respirator

with an organic vapor/acid gas
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cartridge and a dust/mist filter
is recommended where the
neat chemical is weighed and
diluted.[3] Use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator if exposure limits are
exceeded or if irritation or other

symptoms are experienced.[2]

Quantitative Safety Data

The following tables provide key quantitative data regarding the toxicology and occupational

exposure limits of Diacetone Acrylamide and the related compound, Acrylamide.

Toxicity Data for Diacetone Acrylamide

Test Species Route Value

LD50 Mouse Oral 1303 mg/kg
LD50 Rat Oral 1770 mg/kg[2]
LD50 Rabbit Skin >10 g/kg[2]

Occupational Exposure Limits for Acrylamide (as a reference)

Note: There are no established OSHA, NIOSH, or ACGIH exposure limits specifically for

Diacetone Acrylamide. The following data for Acrylamide is provided as a conservative

reference.

Organization Limit Value

OSHA PEL (8-hour TWA) 0.3 mg/m3

NIOSH REL (10-hour TWA) 0.03 mg/m3

ACGIH TLV (8-hour TWA) 0.03 mg/m3
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Experimental Protocols

Adherence to strict experimental protocols is paramount when working with Diacetone

Acrylamide. The following provides a step-by-step guide for its safe handling and disposal.

Handling and Storage

Engineering Controls: Always handle Diacetone Acrylamide in a well-ventilated area.[4]
Use a chemical fume hood, especially when handling the powder form to avoid aerosol
generation.[5]

Personal Hygiene: Wash hands and face thoroughly after handling.[4] Do not eat, drink, or
smoke in areas where Diacetone Acrylamide is handled or stored.[6]

Storage: Store in a cool, dry, and well-ventilated place.[2][6] Keep the container tightly
closed.[2][6] Diacetone Acrylamide is hygroscopic and can absorb moisture from the air.[2]

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[2]

Spill Management

Small Spills: For small spills of the solid material, dampen the spill with water to prevent dust
formation.[3][7]

Containment: Carefully sweep or vacuum the dampened material and place it into a suitable,
labeled, and closed container for disposal.[2][6]

Decontamination: Use absorbent paper dampened with water to clean up any remaining
material.[3] Wash all contaminated surfaces with a strong soap and water solution.[3]

Personal Protective Equipment: Wear the appropriate PPE as outlined in the section above
during any spill cleanup.[2]

Disposal Plan

o Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste according to US EPA guidelines in 40 CFR Parts
261.3.[2]
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» Regulatory Compliance: Consult state and local hazardous waste regulations to ensure
complete and accurate classification and disposal.[2]

» Disposal Method: Dispose of contents and container to an approved waste disposal plant.
Do not let the product enter drains.

Safety Workflow Diagram

The following diagram illustrates the logical workflow for safely handling Diacetone
Acrylamide, from preparation to disposal.
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Safe Handling Workflow for Diacetone Acrylamide
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Caption: Workflow for safe handling of Diacetone Acrylamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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